Senkyunolide H

Core Science & Biosynthesis

Senkyunolide H: Mechanistic Architecture of Neuroprotection

Content Type: Technical Whitepaper Subject: Molecular Mechanism of Action (MoA) & Experimental Validation Target Audience: Senior Pharmacologists, Neuroscientists, and Drug Discovery Leads

Executive Technical Summary

Senkyunolide H (SEH), a bioactive phthalide stereoisomer derived from Ligusticum chuanxiong Hort, represents a potent small-molecule candidate for ischemic stroke therapy. Unlike broad-spectrum antioxidants, SEH exhibits a tripartite mechanism of action that simultaneously targets oxidative stress, neuroinflammation, and programmed cell death.

Its therapeutic distinctiveness lies in its ability to penetrate the Blood-Brain Barrier (BBB) and modulate the PI3K/Akt/mTOR and Nrf2/HO-1 axes while suppressing the TLR4/NF-κB inflammatory cascade. This guide dissects these molecular interactions, providing a self-validating experimental framework for reproducing its neuroprotective efficacy.

Pharmacokinetics & Target Engagement

Blood-Brain Barrier (BBB) Permeability

SEH is a lipophilic phthalide (LogP ~13.43) with high BBB permeability.[1] Pharmacokinetic studies indicate rapid absorption into the cerebrospinal fluid (CSF) following systemic administration.

• Absorption: Rapid passive diffusion.

• Metabolism: Primary metabolite of Z-ligustilide; stable against heat and acid compared to its precursors.

• Distribution: Accumulates in the hippocampus and cortex, key regions vulnerable to ischemic insult.

Molecular Targets

Target System	Specific Protein	Modulation Effect	Physiological Outcome
Survival Signaling	PI3K / Akt	Activation (Phos)	Inhibition of apoptosis; upregulation of Bcl-2.
Autophagy	mTOR	Activation	Suppression of excessive autophagy during reperfusion.
Oxidative Defense	Nrf2	Nuclear Translocation	Upregulation of HO-1, NQO1, and SOD.[2]
Inflammation	TLR4 / NF-κB p65	Inhibition	Reduction of TNF-α, IL-1β; M1 M2 microglial shift.

Core Molecular Mechanisms

The neuroprotective architecture of SEH operates through three integrated signaling pathways.

The Anti-Oxidant Axis: Nrf2/HO-1

Oxidative stress during Ischemia/Reperfusion (I/R) injury depletes endogenous antioxidants. SEH acts as an electrophilic inducer, disrupting the Keap1-Nrf2 complex.

• Induction: SEH promotes the dissociation of Nrf2 from Keap1 in the cytoplasm.

• Translocation: Free Nrf2 translocates to the nucleus.[3]

• Transcription: Nrf2 binds to the Antioxidant Response Element (ARE), driving the transcription of Heme Oxygenase-1 (HO-1).

• Result: Enhanced scavenging of Reactive Oxygen Species (ROS).

The Anti-Inflammatory Axis: TLR4/NF-κB

In microglia (BV2 cells), SEH inhibits the "cytokine storm" triggered by reperfusion.

• TLR4 Blockade: SEH downregulates TLR4 expression, preventing the recognition of DAMPs (Damage-Associated Molecular Patterns).

• NF-κB Suppression: It inhibits the phosphorylation of IκBα, preventing the nuclear translocation of the NF-κB p65 subunit.[4]

• Phenotypic Switch: Promotes polarization from the pro-inflammatory M1 phenotype (CD16/32 high) to the reparative M2 phenotype (CD206 high).

The Anti-Apoptotic Axis: PI3K/Akt/mTOR

In neurons (PC12 cells), SEH prevents apoptosis and excessive autophagy.

• Akt Phosphorylation: SEH increases p-Akt levels.

• Bcl-2/Bax Ratio: p-Akt inhibits Bax translocation to the mitochondria and upregulates Bcl-2.

• mTOR Activation: By activating mTOR, SEH prevents the over-activation of autophagy, which can contribute to cell death in acute ischemic phases.

Integrated Signaling Diagram

The following diagram illustrates the convergence of these pathways.

Caption: Integrated signaling network of Senkyunolide H showing simultaneous activation of Nrf2/PI3K survival pathways and inhibition of TLR4/NF-κB inflammatory cascades.

Experimental Validation Framework

To ensure scientific integrity, the following protocols are designed to be self-validating. Each step includes a "Quality Control (QC)" checkpoint.

In Vitro Validation: OGD/R Model (PC12 Cells)

Objective: Assess anti-apoptotic efficacy and pathway involvement.[5]

Protocol:

• Cell Culture: Maintain PC12 cells in DMEM + 10% FBS.

• Drug Pre-treatment: Incubate cells with SEH (10, 50, 100 μM) for 2 hours.

  • Control: Vehicle (DMSO < 0.1%).

  • Inhibitor Group: Add LY294002 (PI3K inhibitor) to validate mechanism.

• OGD/R Induction:

  • Replace media with glucose-free Earle’s balanced salt solution.

  • Incubate in hypoxia chamber (1% O₂, 5% CO₂, 94% N₂) for 4 hours.

  • Reperfusion: Replace with normal media and incubate in normoxia for 24 hours.

• Readouts:

  • Viability: CCK-8 assay.

  • Apoptosis: Annexin V-FITC/PI Flow Cytometry.

  • Western Blot: p-Akt, Bcl-2, Bax, Caspase-3.

QC Checkpoint: The OGD/R model group must show <50% viability compared to control. If viability >60%, the hypoxic stress was insufficient.

In Vivo Validation: MCAO Model (Rat/Mouse)

Objective: Evaluate infarct reduction and functional recovery.

Protocol:

• Subject: SD Rats (250-280g).

• Induction: Transient Middle Cerebral Artery Occlusion (tMCAO) using a silicon-coated monofilament for 2 hours, followed by reperfusion.

• Administration: Administer SEH (e.g., 20 mg/kg, i.p.) at onset of reperfusion.[6]

• Readouts (24h post-reperfusion):

  • Infarct Volume: TTC Staining (2%). White = Infarct, Red = Viable.

  • Brain Water Content: (Wet Weight - Dry Weight) / Wet Weight.

  • Neurological Score: Longa Scale (0-4).

QC Checkpoint: Exclusion criteria: Animals with no deficit (Score 0) or death immediately after surgery must be excluded to prevent data skewing.

Experimental Workflow Diagram

Caption: Parallel experimental workflows for validating SEH efficacy in cellular (OGD/R) and animal (MCAO) models.

Quantitative Efficacy Data

The following table synthesizes data from key reference studies, normalizing results to "Percent Change vs. Model Group" for clarity.

Metric	Model	Dosage / Conc.	Outcome (vs. Model)	Significance
Cell Viability	PC12 (OGD/R)	100 μM	+35% Viability	P < 0.01
Apoptosis Rate	PC12 (OGD/R)	100 μM	-40% Apoptosis	P < 0.01
Infarct Volume	Rat MCAO	40 mg/kg	-55% Infarct Area	P < 0.05
Brain Water	Rat MCAO	40 mg/kg	-12% Edema	P < 0.05
Inflammation	BV2 (LPS)	100 μM	-60% TNF-α Release	P < 0.01

References

• Senkyunolide H Affects Cerebral Ischemic Injury through Regulation on Autophagy of Neuronal Cells via P13K/AKT/mTOR Signaling Pathway. Disease Markers, 2022.[7] [Link]

• Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway. Kaohsiung Journal of Medical Sciences, 2022.[8] [Link]

• A Network-Based Method for Mechanistic Investigation and Neuroprotective Effect on Post-treatment of Senkyunolide-H Against Cerebral Ischemic Stroke in Mouse. Frontiers in Neurology, 2019.[9] [Link]

• Senkyunolide I protects rat brain against focal cerebral ischemia-reperfusion injury by up-regulating p-Erk1/2, Nrf2/HO-1 and inhibiting caspase 3. Brain Research, 2015.[2][6] (Note: Mechanistic parallel for Senkyunolide family).[3] [Link]

• Senkyunolide I: A Review of Its Phytochemistry, Pharmacology, Pharmacokinetics, and Drug-Likeness. Molecules, 2023.[1][10] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | The Anti-Inflammatory Properties of Phytochemicals and Their Effects on Epigenetic Mechanisms Involved in TLR4/NF-κB-Mediated Inflammation [frontiersin.org]
• 5. Frontiers | A Network-Based Method for Mechanistic Investigation and Neuroprotective Effect on Post-treatment of Senkyunolid-H Against Cerebral Ischemic Stroke in Mouse [frontiersin.org]
• 6. Senkyunolide I protects rat brain against focal cerebral ischemia-reperfusion injury by up-regulating p-Erk1/2, Nrf2/HO-1 and inhibiting caspase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Senkyunolide H Affects Cerebral Ischemic Injury through Regulation on Autophagy of Neuronal Cells via P13K/AKT/mTOR Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide‐mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF‐κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Senkyunolide I: A Review of Its Phytochemistry, Pharmacology, Pharmacokinetics, and Drug-Likeness - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: Senkyunolide H in Ischemic Stroke Therapeutics

Executive Summary

Senkyunolide H (SEH) is a bioactive phthalide derivative isolated from Ligusticum chuanxiong Hort (Chuanxiong), a cornerstone herb in traditional vascular medicine.[1][2] Unlike its parent compound Z-ligustilide, which suffers from chemical instability, SEH exhibits superior stability and favorable blood-brain barrier (BBB) permeability.

This technical guide dissects the pharmacological efficacy of SEH in ischemic stroke, focusing on its multi-target mechanism: modulation of autophagy via the PI3K/AKT/mTOR axis , suppression of neuroinflammation via NF-κB/ERK inhibition , and direct anti-apoptotic activity .

Pharmacokinetic Profile & BBB Permeability

For a neuroprotective agent to be viable, it must cross the BBB at therapeutically relevant concentrations.

• Physicochemical Properties: SEH possesses a balanced lipophilicity/hydrophilicity profile, allowing rapid passive diffusion across the BBB.

• Metabolic Origin: SEH is a primary metabolite of Z-ligustilide.[1] In vivo studies indicate that SEH can be detected in the cerebrospinal fluid (CSF) shortly after systemic administration, confirming its direct central nervous system (CNS) availability.

• Absorption: Rapid absorption is observed in rat models, with Tmax typically reached within 30–60 minutes post-oral administration.

• Nano-formulation: Recent advancements utilizing lipid-based nanoparticles have demonstrated enhanced brain delivery, prolonging the half-life and reducing the required dosage for efficacy.

Mechanistic Architecture

SEH functions as a pleiotropic neuroprotectant. Its efficacy stems from three synchronized pathways.

Autophagy & Apoptosis Regulation (The PI3K/AKT/mTOR Axis)

Ischemic injury triggers excessive autophagy, leading to neuronal death. SEH restores cellular homeostasis by activating the PI3K/AKT/mTOR signaling pathway.

• Mechanism: SEH phosphorylation of PI3K activates Akt, which subsequently activates mTOR.

• Outcome: This cascade inhibits excessive autophagy and suppresses apoptosis.

• Markers: Increased Bcl-2 (anti-apoptotic), decreased Bax (pro-apoptotic), and reduced Cleaved Caspase-3.

Anti-Neuroinflammation (The Microglial Switch)

Post-stroke inflammation is driven by microglia polarizing to the toxic M1 phenotype. SEH promotes a shift to the protective M2 phenotype.[3]

• Pathway: SEH inhibits the TLR4/NF-κB and MAPK/ERK pathways.

• Effect: Reduction in pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and upregulation of anti-inflammatory markers (IL-10, Arg-1).

Oxidative Stress Mitigation

SEH reduces Reactive Oxygen Species (ROS) accumulation, likely via the Nrf2/HO-1 pathway, preserving mitochondrial integrity during the reperfusion phase.

Visualization of Signaling Pathways[2][4][5]

Caption: Figure 1.[1][4] SEH Neuroprotective Mechanism.[2][3][5][6][7][8][9] Blue paths indicate activation of survival signals; Red paths indicate inhibition of inflammatory/death signals.

Experimental Validation: Protocols & Data

To rigorously validate SEH efficacy, the Middle Cerebral Artery Occlusion (MCAO) model is the gold standard.

Protocol: Transient MCAO in Rats/Mice

Objective: Induce focal cerebral ischemia followed by reperfusion to mimic clinical stroke and evaluate SEH intervention.

Step-by-Step Methodology:

• Acclimatization: House adult male Sprague-Dawley rats (250–280g) or C57BL/6 mice for 7 days.

• Anesthesia: Induce with 3-4% isoflurane; maintain at 1.5-2%. Monitor rectal temperature, maintaining 37.0°C ± 0.5°C using a heating pad.

• Surgical Access: Expose the Right Common Carotid Artery (CCA), External Carotid Artery (ECA), and Internal Carotid Artery (ICA) via a midline neck incision.[7]

• Occlusion:

  • Ligate the ECA.

  • Insert a silicone-coated monofilament (e.g., 4-0 nylon) into the ICA through the ECA stump.

  • Advance until mild resistance is felt (approx. 18-20mm from bifurcation in rats) to block the MCA origin.

• Ischemia Duration: Maintain occlusion for 90 minutes (rats) or 60 minutes (mice).

• Reperfusion: Withdraw the filament to restore blood flow.

• Drug Administration:

  • Group 1 (Vehicle): Saline IV/IP immediately upon reperfusion.

  • Group 2 (SEH Low): 20 mg/kg SEH IP.

  • Group 3 (SEH High): 40 mg/kg SEH IP.[10]

• Sacrifice & Analysis: At 24 hours post-reperfusion, assess neurological deficits, then sacrifice for TTC staining or molecular analysis.

Protocol: TTC Staining (Infarct Volume Quantification)

Principle: 2,3,5-Triphenyltetrazolium chloride (TTC) stains viable mitochondrial tissue red; infarcted tissue remains white.

• Brain Removal: Rapidly decapitate and remove the brain; freeze at -20°C for 20 mins to facilitate cutting.

• Sectioning: Slice brain into 2mm coronal sections (5-6 slices total).

• Staining: Incubate slices in 2% TTC solution at 37°C for 15–20 minutes in the dark.

• Fixation: Transfer to 4% paraformaldehyde (PFA).

• Analysis: Photograph and quantify white area (infarct) vs. red area (viable) using ImageJ. Calculate corrected infarct volume to account for edema.

Experimental Workflow Diagram

Caption: Figure 2. Standardized MCAO Workflow for SEH Evaluation.

Data Summary: Expected Outcomes

The following table summarizes typical quantitative outcomes observed in SEH-treated MCAO models compared to Vehicle control.

Metric	Vehicle (Control)	SEH Treatment (High Dose)	Physiological Interpretation
Infarct Volume	~30–40% of hemisphere	~15–20% (Significant Reduction)	Prevention of extensive tissue necrosis.
Neuro Deficit Score	High (Severe impairment)	Low (Mild impairment)	Functional motor/sensory recovery.
Brain Water Content	High (Severe Edema)	Reduced	Maintenance of BBB integrity.
Bcl-2/Bax Ratio	Low (<0.5)	High (>1.0)	Shift towards cell survival.
Inflammatory Cytokines	High (TNF-α, IL-1β)	Suppressed	Inhibition of neuroinflammation.

References

• Zhao, B., et al. (2022). Senkyunolide H Affects Cerebral Ischemic Injury through Regulation on Autophagy of Neuronal Cells via P13K/AKT/mTOR Signaling Pathway.[7][9] Disease Markers. Link

• Tan, J., et al. (2022). Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway.[3][9] Kaohsiung Journal of Medical Sciences. Link

• Hu, Y., et al. (2015). Senkyunolide I protects rat brain against focal cerebral ischemia-reperfusion injury by up-regulating p-Erk1/2, Nrf2/HO-1 and inhibiting caspase 3.[8][9] Brain Research. Link(Note: Cited for comparative mechanistic context of Senkyunolide isomers).

• Gong, X., et al. (2019). A Network-Based Method for Mechanistic Investigation and Neuroprotective Effect on Post-treatment of Senkyunolide-H Against Cerebral Ischemic Stroke in Mouse. Frontiers in Neurology. Link

Sources

• 1. Frontiers | A Network-Based Method for Mechanistic Investigation and Neuroprotective Effect on Post-treatment of Senkyunolid-H Against Cerebral Ischemic Stroke in Mouse [frontiersin.org]
• 2. A Network-Based Method for Mechanistic Investigation and Neuroprotective Effect on Post-treatment of Senkyunolid-H Against Cerebral Ischemic Stroke in Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Senkyunolide H Affects Cerebral Ischemic Injury through Regulation on Autophagy of Neuronal Cells via P13K/AKT/mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Senkyunolide I protects rat brain against focal cerebral ischemia-reperfusion injury by up-regulating p-Erk1/2, Nrf2/HO-1 and inhibiting caspase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Research progress on the pharmacological activities of senkyunolides [journal.hep.com.cn]
• 10. researchgate.net [researchgate.net]

Senkyunolide H: Anti-Atherosclerotic Signaling &amp; Vascular Protection

An In-Depth Technical Guide for Drug Development

Part 1: Executive Summary & Molecular Positioning

Senkyunolide H (SNH) is a bioactive phthalide derivative isolated from Ligusticum chuanxiong Hort.[1][2][3][4][5] Unlike its unstable precursor Ligustilide, SNH exhibits superior chemical stability and blood-brain barrier (BBB) permeability, making it a critical candidate for vascular and neurovascular therapeutics.

While Ligustilide and Senkyunolide A are often cited for direct vasodilation, Senkyunolide H functions primarily as a cytoprotective and anti-inflammatory modulator . Its anti-atherosclerotic potential is driven by three synergistic mechanisms:

• Inhibition of Vascular Inflammation : Suppression of NF-κB and MAPK signaling in macrophages and endothelial cells.

• Endothelial Cytoprotection : Activation of the cAMP/PI3K/Akt axis to prevent oxidative apoptosis (e.g., from ox-LDL or ischemia).

• Regulation of Calcification : Modulation of osteoclastogenic pathways (JNK/ERK), relevant to calcific atherosclerosis.

Part 2: Mechanistic Signaling Pathways[6]

1. The Anti-Inflammatory Axis (NF-κB & MAPK Modulation)

Atherosclerosis is fundamentally a chronic inflammatory disease driven by macrophage polarization (M1 phenotype). SNH has been proven to shift immune cells from a pro-inflammatory M1 state to an anti-inflammatory M2 state.[6]

• Mechanism : SNH enters the cell and inhibits the phosphorylation of IκBα, preventing the nuclear translocation of NF-κB (p65) . Simultaneously, it suppresses the phosphorylation of p38 MAPK and JNK , downstream of TLR4 activation.

• Outcome : Reduction in pro-atherogenic cytokines (TNF-α, IL-1β, IL-6) and inhibition of foam cell formation.

2. The Cytoprotective Axis (PI3K/Akt/cAMP)

Endothelial dysfunction caused by oxidative stress (ROS) is the initiating event in plaque formation. SNH exerts potent anti-apoptotic effects via the cAMP-dependent PI3K/Akt pathway.

• Mechanism : SNH elevates intracellular cAMP levels, which activates PKA . This triggers the phosphorylation of Akt (Protein Kinase B) and CREB (cAMP response element-binding protein).

• Outcome : Upregulation of anti-apoptotic proteins (Bcl-2) and downregulation of pro-apoptotic effectors (Bax, Caspase-3), preserving endothelial integrity under ischemic or oxidative stress.

Part 3: Visualization of Signaling Pathways

Diagram 1: Senkyunolide H Anti-Inflammatory & Cytoprotective Network

Figure 1 : Mechanistic map of Senkyunolide H (SNH) inhibiting NF-κB/MAPK inflammation pathways while activating cAMP/PI3K/Akt survival signaling.

Part 4: Experimental Protocols & Validation

To validate SNH activity in your pipeline, the following standardized protocols are recommended. These are self-validating systems using positive controls (e.g., Dexamethasone for inflammation, NAC for oxidative stress).

Protocol A: Evaluation of Anti-Inflammatory Potency (Macrophage/Microglia Model)

Objective : Quantify SNH-mediated inhibition of NF-κB translocation and cytokine release. Cell Line : RAW264.7 (Macrophage) or BV2 (Microglia - highly sensitive proxy).

• Cell Seeding : Seed cells at

  cells/well in 6-well plates. Culture in DMEM + 10% FBS for 24h.

• Pre-treatment : Treat cells with SNH (Concentration range: 10, 20, 40 mg/L or equivalent µM) for 1 hour prior to stimulation.

  • Control: Vehicle (DMSO < 0.1%).

  • Positive Control: Dexamethasone (1 µM).

• Stimulation : Add LPS (1 µg/mL) and incubate for:

  • 6 hours (for mRNA/qPCR analysis of TNF-α, IL-1β).

  • 24 hours (for ELISA of supernatants and NO release via Griess reagent).

• Western Blotting (Nuclear Translocation) :

  • Harvest cells and use a Nuclear/Cytosolic Fractionation Kit .

  • Blot Nuclear fraction for NF-κB p65 (Loading control: Lamin B1).

  • Blot Cytosolic fraction for IκBα and p-IκBα (Loading control: GAPDH).

  • Expected Result: SNH should dose-dependently reduce Nuclear p65 and cytosolic p-IκBα.

Protocol B: Endothelial Cytoprotection Assay (OGD/R Model)

Objective : Assess SNH protection against Ischemia/Reperfusion (I/R) injury, mimicking atherosclerotic plaque rupture/occlusion. Cell Line : HUVECs or PC12 (Neuronal/Vascular model).

• OGD Establishment : Replace media with glucose-free Earle’s balanced salt solution (EBSS). Place cells in a hypoxia chamber (

  ) for 4 hours.

• Reperfusion & Treatment : Replace EBSS with normal culture media containing SNH (10–80 µM) and return to normoxia for 24 hours.

• Readouts :

  • Cell Viability : MTT or CCK-8 assay.

  • Apoptosis : Annexin V-FITC/PI Flow Cytometry.

  • Signaling Validation : Western blot for p-Akt (Ser473) , p-CREB , and Bax/Bcl-2 ratio .

  • Self-Validation: Co-treat with LY294002 (PI3K inhibitor). If SNH protection is abolished, the PI3K/Akt mechanism is confirmed.

Part 5: Quantitative Data Summary

The following table summarizes key pharmacological parameters of Senkyunolide H derived from comparative studies.

Parameter	Experimental Model	Observed Effect	Molecular Target	Ref
Anti-Inflammation	BV2 Cells + LPS	TNF-α, IL-1β, IL-6	NF-κB, p38, JNK	[1, 5]
Neuro/Vascular Protection	PC12 + OGD/Reperfusion	Cell Viability (20-40% recovery)	cAMP/PI3K/Akt	[2, 4]
Apoptosis Inhibition	PC12 + MPP+ (Oxidative Stress)	Bax, Caspase-3; Bcl-2	ROS-mediated MAPK	[3]
Osteoclast Inhibition	RAW264.7 + RANKL	Osteoclast differentiation	NF-κB, ERK, JNK	[6]
Pharmacokinetics	Rat Plasma (Oral)	; Stable metabolite	Phase I/II Metabolism	[7]

Part 6: References

• Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway. Kaohsiung Journal of Medical Sciences, 2022.

• Senkyunolide H protects PC12 cells from OGD/R-induced injury via cAMP-PI3K/AKT signaling pathway. Journal of Ethnopharmacology, 2021.[4]

• Senkyunolide H protects against MPP+-induced apoptosis via the ROS-mediated mitogen-activated protein kinase pathway in PC12 cells. Environmental Toxicology and Pharmacology, 2019.[7]

• Research progress on the pharmacological activities of senkyunolides. Int J Neurosci, 2017.

• Phthalides, senkyunolide A and ligustilide, show immunomodulatory effect in improving atherosclerosis, through inhibiting AP-1 and NF-κB expression. Biomedicine & Pharmacotherapy, 2019.[8]

• Senkyunolide H attenuates osteoclastogenesis and postmenopausal osteoporosis by regulating the NF-κB, JNK and ERK signaling pathways. Biochemical and Biophysical Research Communications, 2020.[3]

• Pharmacokinetics and metabolism of ligustilide, a major bioactive component in Rhizoma Chuanxiong, in the rat. Drug Metabolism and Disposition, 2008.

Sources

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Senkyunolide H attenuates osteoclastogenesis and postmenopausal osteoporosis by regulating the NF-κB, JNK and ERK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. Senkyunolide H inhibits activation of microglia and attenuates lipopolysaccharide-mediated neuroinflammation and oxidative stress in BV2 microglia cells via regulating ERK and NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research progress on the pharmacological activities of senkyunolides [journal.hep.com.cn]
• 8. Phthalides, senkyunolide A and ligustilide, show immunomodulatory effect in improving atherosclerosis, through inhibiting AP-1 and NF-κB expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Profiling of Senkyunolide H

Method Development, Protocol Optimization, and Validation Strategies

Introduction & Scientific Context

Senkyunolide H (CAS: 94596-27-7) is a bioactive phthalide derivative isolated from the rhizomes of Ligusticum chuanxiong Hort.[1] (Chuanxiong).[1][2][3][4][5][6][7][8][9][10] Unlike its volatile and unstable counterpart Senkyunolide A, Senkyunolide H possesses a dihydroxyl structure at the C-6 and C-7 positions, conferring higher polarity and relative stability.[1] It is a critical quality marker for Chuanxiong-based therapeutics, often analyzed alongside Ferulic acid and Senkyunolide I to ensure batch consistency.[1]

This guide provides a robust, self-validating HPLC protocol. The method prioritizes resolution from structurally similar phthalides (e.g., Senkyunolide I, J, and Ligustilide) using a gradient elution system optimized for polar retention and peak symmetry.[1]

Mechanism of Action & Biological Relevance

Senkyunolide H has demonstrated neuroprotective and anti-osteoporotic activities.[1] Research indicates it attenuates osteoclastogenesis via the suppression of the NF-κB, JNK, and ERK signaling pathways.[1] Understanding this biological context is essential for researchers correlating pharmacokinetic data with pharmacodynamic outcomes.[1]

Figure 1: Proposed signaling modulation by Senkyunolide H, highlighting the suppression of inflammatory and osteoclastogenic pathways.[1][9]

Method Development: The "Why" Behind the Parameters

Wavelength Selection (280 nm vs. 274 nm)

While the UV absorption maximum (

) of Senkyunolide H is approximately 274 nm , this protocol recommends 280 nm for the following reasons:

• Matrix Compatibility: 280 nm is a standard "compromise" wavelength that allows for the simultaneous detection of co-eluting phenolic acids (like Ferulic acid,

  nm) and other phthalides without switching channels.

• Solvent Cutoff: Detection at 274 nm is closer to the UV cutoff of carboxylate modifiers, potentially increasing baseline noise during gradient shifts.[1] 280 nm offers a more stable baseline.[1]

Mobile Phase Composition

• Solvent B (Acetonitrile): Preferred over methanol due to lower viscosity (lower backpressure) and sharper peak shapes for phthalides.[1]

• Solvent A (Acidified Water): The addition of 0.1% - 0.5% Acetic Acid is non-negotiable.[1]

  • Causality: Although Senkyunolide H is a neutral lactone, crude extracts contain phenolic acids (Ferulic acid).[1] Without acidification, these acids ionize, causing peak tailing that can mask the Senkyunolide H peak.[1] Acidification suppresses ionization, ensuring all components elute as sharp, neutral species.[1]

Detailed Experimental Protocol

Reagents and Equipment

• Stationary Phase: C18 Column (4.6 mm × 250 mm, 5 µm).[1][7][11][12] Recommended: Waters Symmetry or Agilent Zorbax SB-C18.[1]

• Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.[1]

• Modifier: Glacial Acetic Acid (HPLC grade).

• Standard: Senkyunolide H reference standard (Purity

  98%).

Standard & Sample Preparation[1][9]

• Standard Stock: Dissolve 1.0 mg Senkyunolide H in 1.0 mL Methanol to create a 1000 µg/mL stock. Store at -20°C.

• Working Standard: Dilute stock with 50% Methanol to achieve a target range of 5–100 µg/mL.

• Sample Extraction (Rhizome):

  • Weigh 0.5 g pulverized Ligusticum chuanxiong powder.

  • Add 20 mL Methanol.[1]

  • Ultrasonicate for 30 minutes at room temperature.[1][9]

  • Centrifuge at 12,000 rpm for 10 min.

  • Filter supernatant through a 0.45 µm PTFE syringe filter.[1]

Chromatographic Conditions

Parameter	Setting
Column Temp	30°C
Flow Rate	1.0 mL/min
Injection Vol	10 µL
Detection	UV @ 280 nm (Reference: 360 nm / 100 nm bw)
Mobile Phase A	0.2% Acetic Acid in Water
Mobile Phase B	Acetonitrile

Gradient Program

This gradient is designed to separate polar diol-phthalides (Senkyunolide H/I) from non-polar phthalides (Ligustilide).[1]

Time (min)	% Mobile Phase A (Aq.[1][9][13] Acid)	% Mobile Phase B (ACN)	Event
0.0	85	15	Injection / Hold
10.0	80	20	Elution of Polar Phthalides (Senk H)
40.0	47	53	Elution of Ligustilide
45.0	0	100	Column Wash
50.0	0	100	Hold Wash
51.0	85	15	Re-equilibration
60.0	85	15	Ready for Next Inj

Analytical Workflow Visualization

Figure 2: Step-by-step analytical workflow from raw material processing to data acquisition.

Method Validation & System Suitability

To ensure the trustworthiness of the data, the following criteria must be met before routine analysis.

Parameter	Acceptance Criteria	Rationale
Retention Time (RT)	Senkyunolide H 14–16 min	Varies by column dwell volume; relative retention is key.[1]
Resolution (Rs)	between Senkyunolide I and H	Senkyunolide I is a stereoisomer and elutes very close to H.
Tailing Factor (T)		Indicators of secondary interactions or column aging.[1]
Linearity ( )		Range: 2.0 – 50.0 µg/mL.[1]
LOD / LOQ	0.5 µg/mL / 1.5 µg/mL	Based on Signal-to-Noise ratios of 3:1 and 10:[1]1.

Troubleshooting Guide

• Co-elution with Senkyunolide I: If resolution is poor (<1.5), lower the initial %B from 15% to 10% or decrease column temperature to 25°C to increase retention and selectivity.

• Baseline Drift: Ensure the acetic acid concentration is identical in both A and B solvents if using a high-sensitivity detector, or rely on the 280 nm wavelength stability.

References

• Determination of Active Ingredients in Chuanxiong. ResearchGate. Retrieved from [Link]

• Simultaneous Analysis of Seventeen Chemical Ingredients of Ligusticum chuanxiong. PubMed. Retrieved from [Link]

• Metabolic Profiling of Senkyunolide A (Reference for Phthalide Metabolism). PubMed.[1] Retrieved from [Link]

• Simultaneous Qualitative and Quantitative Analyses of Ligusticum Chuanxiong. Open Repository. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous analysis of seventeen chemical ingredients of Ligusticum chuanxiong by on-line high performance liquid chromatography-diode array detector-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Senkyunolide H | CAS:94596-27-7 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [wlv.openrepository.com]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Embedding a Sensitive Liquid-Core Waveguide UV Detector into an HPLC-UV System for Simultaneous Quantification of Differently Dosed Active Ingredients during Drug Release [mdpi.com]

Senkyunolide H PC12 cell culture oxygen-glucose deprivation assay

Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in PC12 Cells[1][2][3][4][5][6][7]

Abstract & Introduction

Ischemic stroke, characterized by the sudden interruption of blood flow to the brain, triggers a cascade of neuronal death driven by oxidative stress, calcium overload, and apoptosis. The PC12 (Pheochromocytoma) cell line is a gold-standard in vitro model for screening neuroprotective agents due to its neuronal differentiation potential and sensitivity to ischemic insults.

Senkyunolide H (SEH) , a bioactive phthalide isolated from the rhizome of Ligusticum chuanxiong Hort (Chuanxiong), has emerged as a potent neuroprotective candidate.[1][2] Unlike its isomer Senkyunolide I, SEH exhibits unique pharmacokinetics and lipophilicity. This application note details a robust protocol for evaluating the neuroprotective efficacy of SEH against Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) injury in PC12 cells.

Key Mechanism: SEH mitigates ischemic injury primarily by activating the cAMP/PKA/CREB and PI3K/Akt signaling pathways, suppressing Reactive Oxygen Species (ROS) generation, and inhibiting the mitochondrial apoptotic cascade [1, 2].

Compound Profile: Senkyunolide H

Property	Specification
IUPAC Name	(3Z,6R,7S)-3-butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
CAS Number	94596-27-7
Molecular Weight	224.25 g/mol
Solubility	Soluble in DMSO (>10 mg/mL), Ethanol. Sparingly soluble in water.
Storage	Powder: -20°C (2 years).[3] In solvent: -80°C (6 months). Avoid freeze-thaw cycles.
Handling	Light sensitive. Perform dilutions in low-light conditions.

Experimental Design Strategy

To ensure data integrity and reproducibility, the assay must be structured with strict controls. The "Reperfusion" phase is critical, as this is when SEH exerts the majority of its ROS-scavenging and anti-apoptotic effects.

Experimental Groups

• Control (Normoxia): Normal media + Normoxia + Vehicle (DMSO < 0.1%).

• Model (OGD/R): Glucose-free media + Hypoxia (4h)

  Normal media + Normoxia (24h).

• Positive Control: OGD/R + Edaravone (10

  M) or Nimodipine.

• Treatment Groups: OGD/R + SEH (Low, Medium, High Dose: e.g., 10, 50, 100

  M).

Workflow Visualization

The following diagram illustrates the critical timing for media exchanges and atmospheric shifts.

Caption: Timeline of the OGD/R assay. Critical media switches occur at the onset of OGD (Yellow) and Reperfusion (Green).

Detailed Protocol

Phase 1: Cell Culture & Preparation[4][5]

• Cell Line: Rat PC12 pheochromocytoma cells (ATCC CRL-1721).

• Maintenance Media: DMEM (High Glucose) + 10% Horse Serum (HS) + 5% Fetal Bovine Serum (FBS) + 1% Pen/Strep.

• Differentiation (Optional but Recommended): Seed cells on collagen-coated plates. Treat with 50 ng/mL Nerve Growth Factor (NGF) for 48–72 hours to induce neurite outgrowth, mimicking a neuronal phenotype.

Phase 2: Oxygen-Glucose Deprivation (OGD)

The objective is to simulate ischemia by removing energy substrates and oxygen.

• Preparation: Pre-warm Glucose-Free Earle’s Balanced Salt Solution (EBSS) or Glucose-Free DMEM. De-gas the medium by bubbling with 95% N2 / 5% CO2 for 15 minutes prior to use.

• Washing: Carefully aspirate the maintenance media. Wash cells twice with warm PBS to remove residual glucose.

• Induction: Add the de-gassed Glucose-Free medium to the cells.

• Hypoxia: Place plates immediately into a Hypoxia Chamber (e.g., Billups-Rothenberg) or a tri-gas incubator set to:

  • O2: < 1%

  • CO2: 5%[6][4][5]

  • N2: Balance (~94%)

  • Temp: 37°C

• Duration: Incubate for 4 hours . (Note: Optimal time varies by passage number; perform a time-course pilot if viability drops <40% or >70%).

Phase 3: Reperfusion & Drug Treatment

The objective is to simulate blood flow restoration and introduce the therapeutic agent.

• Stock Preparation: Dissolve Senkyunolide H in DMSO to create a 100 mM stock. Dilute in culture media to final concentrations (e.g., 10, 50, 100

  M). Ensure final DMSO concentration is < 0.1%.

• Reoxygenation: Remove plates from the hypoxia chamber.

• Media Exchange: Aspirate glucose-free medium and immediately replace with full maintenance media (High Glucose DMEM + Serum) containing the respective concentrations of Senkyunolide H.

• Incubation: Return cells to a standard normoxic incubator (95% Air, 5% CO2) for 24 hours .

Phase 4: Readouts & Analysis[6]

Assay Type	Method	Expected Effect of SEH
Cell Viability	MTT or CCK-8 Assay	Dose-dependent increase in OD values.
Cytotoxicity	LDH Release Assay (Supernatant)	Reduction in LDH leakage (membrane integrity preservation).
Oxidative Stress	DCFH-DA Staining (Flow/Microscopy)	Reduced green fluorescence (Lower ROS levels).
Apoptosis	Annexin V-FITC / PI Flow Cytometry	Decreased Q2/Q4 quadrant populations (Early/Late apoptosis).

Mechanistic Insights: The cAMP-PI3K/Akt Axis

Senkyunolide H exerts neuroprotection through a specific signaling cascade. Unlike general antioxidants, SEH upregulates the cAMP/PKA pathway, which cross-talks with PI3K/Akt to promote survival genes.

Caption: SEH activates cAMP/PKA/CREB and PI3K/Akt pathways while inhibiting ROS-mediated Caspase activation [1, 3].

Troubleshooting & Validation

• Issue: High variability in OGD cell death.

  • Cause: Inconsistent hypoxia levels or residual glucose.

  • Solution: Ensure the hypoxia chamber is tightly sealed. Wash cells 2x with PBS thoroughly before adding glucose-free media.

• Issue: SEH precipitation.

  • Cause: High concentration in aqueous media.

  • Solution: Do not exceed 0.1% DMSO final concentration. Sonicate the stock solution if necessary.

• Validation Step: Always include an Edaravone (free radical scavenger) positive control group. If Edaravone fails to rescue cells, the OGD insult may be too severe (necrotic rather than apoptotic), rendering the assay invalid for neuroprotection screening.

References

• Senkyunolide H protects PC12 cells from OGD/R-induced injury via cAMP-PI3K/AKT signaling pathway. Source:[7][1] Journal of Ethnopharmacology (2022).[6][7] Link:

• Senkyunolide H protects against MPP+-induced apoptosis via the ROS-mediated mitogen-activated protein kinase pathway in PC12 cells. Source:[8] Environmental Toxicology and Pharmacology (2019). Link:

• Senkyunolide I attenuates oxygen-glucose deprivation/reoxygenation-induced inflammation in microglial cells. (Comparative reference for Senkyunolide series mechanisms). Source: Brain Research (2016).[9] Link:[9]

• The Duration of Oxygen and Glucose Deprivation (OGD) Determines the Effects of Subsequent Reperfusion on Rat Pheochromocytoma (PC12) Cells. Source: Cells (2021). Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Senkyunolide H|cas 94596-27-7|Supplied by DC Chem [dcchemicals.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Butorphanol protects PC12 cells against OGD/R-induced inflammation and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chrysin, which targets PLAU, protects PC12 cells from OGD/R-stimulated damage through repressing the NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Senkyunolide H protects PC12 cells from OGD/R-induced injury via cAMP-PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Senkyunolide H protects against MPP+-induced apoptosis via the ROS-mediated mitogen-activated protein kinase pathway in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Senkyunolide I attenuates oxygen-glucose deprivation/reoxygenation-induced inflammation in microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Microwave-assisted extraction of Senkyunolide H using ionic liquids

Application Note: Microwave-Assisted Extraction (MAE) of Senkyunolide H from Ligusticum chuanxiong Using Protic Ionic Liquids

Executive Summary

This application note details a high-efficiency protocol for the extraction of Senkyunolide H , a bioactive phthalide, from the rhizomes of Ligusticum chuanxiong Hort. (Chuanxiong).[1][2][3][4][5][6][7][8][9][10][11][12] Traditional extraction methods (Soxhlet, reflux) often lead to thermal degradation of phthalides and require excessive volatile organic solvents.

This protocol utilizes Microwave-Assisted Extraction (MAE) coupled with Protic Ionic Liquids (PILs) .[3][4] The synergistic effect of microwave energy and the tunable physicochemical properties of ILs results in extraction times under 10 minutes with superior yields compared to conventional methods.

Key Advantages:

• Speed: Extraction equilibrium reached in < 10 minutes (vs. > 2 hours for reflux).

• Selectivity: Protic ILs enhance the solubility of polar phthalides like Senkyunolide H.

• Green Chemistry: Reduced solvent consumption and recyclability of the ionic liquid.

Scientific Context & Mechanism

The Target: Senkyunolide H

Senkyunolide H is a secondary metabolite often co-occurring with Z-ligustilide. While Z-ligustilide is thermally unstable and prone to isomerization/oxidation, Senkyunolide H exhibits higher stability, making it a critical marker for quality control in L. chuanxiong preparations.

Why Ionic Liquids?

Ionic liquids (ILs) are molten salts (melting point < 100°C) consisting of large organic cations and inorganic/organic anions.

• Microwave Absorption: ILs possess high ionic conductivity and polarizability. When exposed to microwave radiation, the ions align and relax rapidly (dipole rotation and ionic conduction), generating rapid internal heating within the sample matrix.

• Cell Disruption: The IL interacts with the cellulose and lignin in plant cell walls, increasing permeability and facilitating the mass transfer of intracellular compounds into the solvent.

Mechanism of Action

The following diagram illustrates the extraction mechanism and workflow.

Caption: Mechanism of IL-mediated microwave extraction showing energy transfer and cell disruption.

Material Selection & Preparation

Ionic Liquid Selection

Based on comparative studies (Chi et al., 2011), Protic Ionic Liquids (PILs) are superior for this application due to their ability to form hydrogen bonds with the target lactones.

• Primary Recommendation: N,N-dimethyl-N-(2-hydroxyethoxyethyl)ammonium propionate (DMHEEAP ).[2][3][6][7]

• Alternative (Commercially Available): 1-Butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4] ).

  • Note: [BMIM][BF4] is widely available but DMHEEAP is greener and specifically optimized for Chuanxiong lactones.

Plant Material

• Source: Dried rhizomes of Ligusticum chuanxiong Hort.[1][5]

• Preparation: Grind rhizomes into a powder.

• Sieving: Sieve through a 60–80 mesh screen. Particle size is less critical in MAE than conventional extraction due to the volumetric heating, but uniformity ensures consistent results.

Experimental Protocol

Safety Warning: Ionic liquids can be viscous and retain heat. Microwaves involve high pressure. Wear appropriate PPE (goggles, heat-resistant gloves).

Step 1: Sample Preparation

• Weigh 0.5 g of L. chuanxiong powder.

• Transfer to a microwave-transparent extraction vessel (Quartz or Teflon).

• Add 5.0 mL of the Ionic Liquid (DMHEEAP or [BMIM][BF4]).

  • Ratio: Solid-to-Liquid ratio of 1:10 (g/mL) is optimal.

Step 2: Microwave-Assisted Extraction (MAE)

• Place the vessel in the microwave extraction system (e.g., CEM MARS or equivalent).

• Parameters:

  • Power: 300 W (Non-pulsed preferred).

  • Temperature: 50°C (Critical: Do not exceed 60°C to prevent degradation of co-extracting ligustilides).

  • Time: 5 minutes.

  • Stirring: High speed (magnetic stirring) to ensure thermal homogeneity.

Step 3: Recovery & Back-Extraction

Since ILs are non-volatile, you cannot simply evaporate them to recover the product. A liquid-liquid back-extraction is required.

• Cool the reaction mixture to room temperature.

• Add 10 mL of n-hexane (or diethyl ether) to the IL/biomass mixture.

• Vortex or sonicate for 2 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate phases.

• Collect the upper organic layer (containing Senkyunolide H).

• Repeat the n-hexane wash 3 times to ensure exhaustive recovery.

• Combine organic layers and evaporate to dryness under reduced pressure (Rotary Evaporator, 35°C).

• Reconstitute the residue in Methanol (HPLC grade) for analysis.

Step 4: IL Recycling

• The remaining IL phase (bottom layer) contains biomass debris.

• Filter the IL to remove solids.

• Dry the IL under vacuum at 80°C to remove residual water/organic solvents.

• The IL can be reused up to 3 cycles with minimal loss in efficiency.

Analytical Validation (HPLC-DAD)

To quantify the yield, use High-Performance Liquid Chromatography with Diode Array Detection.[10][12]

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5 µm, 4.6 x 250 mm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Wavelength	280 nm (Characteristic absorption of phthalides)
Injection Vol	10 µL
Column Temp	30°C

Gradient Program:

• 0–10 min: 35% B

• 10–20 min: 35% → 55% B

• 20–30 min: 55% → 100% B

Expected Retention: Senkyunolide H typically elutes before Z-ligustilide due to higher polarity.

Results & Discussion

Yield Comparison

The following table summarizes typical yields comparing IL-MAE against traditional methods (Data synthesized from Chi et al., 2011 and comparative literature).

Extraction Method	Solvent	Time	Temp (°C)	Yield (mg/g)
IL-MAE (Protocol)	DMHEEAP	5 min	50	~3.85
Ultrasonic Extraction	Methanol	40 min	40	~3.10
Heat Reflux	70% Ethanol	120 min	80	~2.95
Soxhlet	Ethanol	240 min	85	~2.80

Workflow Visualization

Caption: Step-by-step workflow for the isolation of Senkyunolide H.

Troubleshooting & Optimization

• Low Yields:

  • Check Water Content: ILs are hygroscopic. Excessive water (>5%) in the IL can change its dielectric properties and reduce heating efficiency. Dry the IL before use.

  • Solid-Liquid Ratio: If the mixture is too thick, microwave penetration depth is compromised. Increase IL volume.

• Degradation (Unknown Peaks):

  • Temperature Control: Phthalides are sensitive.[10] Ensure the microwave uses a fiber-optic temperature probe inside the vessel, not just an IR sensor on the outside.

  • Power Density: If using a domestic microwave (not recommended), use pulsed mode to prevent hotspots.

• Phase Separation Issues:

  • If the IL and n-hexane form an emulsion, add a small amount of salt (NaCl) or centrifuge at higher speeds to break the emulsion.

References

• Chi, Y., et al. (2011).[6] Microwave-assisted extraction of lactones from Ligusticum chuanxiong Hort. using protic ionic liquids.[3][4][6][7] Green Chemistry, 13(3), 666-670.[4]

• Yi, T., et al. (2005).[12] Identification and Comparative Determination of Senkyunolide A in Traditional Chinese Medicinal Plants Ligusticum chuanxiong and Angelica sinensis by HPLC Coupled with DAD and ESI-MS.[10][12] Chemical and Pharmaceutical Bulletin, 53(11), 1480-1483.[12]

• Loh, X. J., et al. (2017). Ionic-Liquid-Mediated Extraction and Separation Processes for Bioactive Compounds: Past, Present, and Future Trends. Chemical Reviews, 117(3), 1529–1620.

Sources

• 1. Novel phthalide derivatives identified from Ligusticum chuanxiong (Chuanxiong) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. novapublishers.com [novapublishers.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scilit.com [scilit.com]
• 6. Microwave-assisted extraction of lactones from Ligusticum chuanxiong Hort. using protic ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Microwave-assisted extraction of lactones from Ligusticum chuanxiong Hort. using protic ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Senkyunolide I: A Review of Its Phytochemistry, Pharmacology, Pharmacokinetics, and Drug-Likeness - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. medchemexpress.com [medchemexpress.com]
• 12. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]

Reference Data & Comparative Studies

Comparative pharmacokinetics of Senkyunolide H and Ferulic acid

Executive Summary

This guide provides a rigorous pharmacokinetic (PK) comparison between Senkyunolide H (SenH) and Ferulic Acid (FA) , two primary bioactive markers of Ligusticum chuanxiong (Chuanxiong) and Angelica sinensis.

While often co-administered in botanical formulations, their pharmacokinetic behaviors diverge significantly due to distinct physicochemical properties:

• Senkyunolide H (Phthalide): Exhibits moderate lipophilicity, enabling rapid absorption and superior Blood-Brain Barrier (BBB) permeability . It acts as a critical neuroprotective agent in the central nervous system (CNS).

• Ferulic Acid (Phenolic Acid): Characterized by high hydrophilicity and extremely rapid absorption (

  min) but limited by extensive first-pass metabolism (Phase II conjugation) and poor CNS penetration.

Verdict: For neurological indications (e.g., ischemic stroke, migraine), SenH serves as the superior PK marker for target tissue exposure. For vascular endothelial protection and systemic antioxidant activity, FA is the primary effector, provided its rapid metabolic clearance is managed.

Physicochemical Drivers of PK Differences

The pharmacokinetic divergence begins at the molecular level. The lipophilicity (LogP) of SenH drives its volume of distribution (

), while the polar nature of FA restricts it largely to plasma and highly perfused organs, excluding the brain.

Feature	Senkyunolide H (SenH)	Ferulic Acid (FA)	Impact on PK
Chemical Class	Phthalide (Dihydrophthalide)	Phenolic Acid	Phthalides are generally more lipophilic.
Molecular Weight	~224.25 g/mol	194.18 g/mol	Both are small molecules (<500 Da), favorable for absorption.
LogP (Predicted)	~1.8 – 2.5	~1.5 (pH dependent)	SenH crosses lipid bilayers (BBB) more efficiently.
Solubility	Moderate (Lipid soluble)	Hydrophilic (Water soluble)	FA dissolves faster in GI fluids; SenH requires lipid co-transport.
Stability	Oxidation product of Ligustilide	Stable solid; Unstable in plasma	SenH is relatively stable; FA undergoes rapid enzymatic degradation.

Comparative Pharmacokinetic Profile

The following data synthesizes preclinical studies (primarily Rat models) administering Chuanxiong extracts or pure compounds.

Quantitative PK Parameters (Oral Administration)

Parameter	Senkyunolide H	Ferulic Acid	Comparative Insight
(Time to Max Conc.)	0.5 – 1.0 h	0.08 – 0.5 h	FA is absorbed almost immediately; SenH has a slight lag.
(Peak Plasma Conc.)	Dose-dependent (Moderate)	High (relative to dose)	FA spikes rapidly but clears quickly.
(Half-life)	1.5 – 4.0 h	0.5 – 1.5 h	FA is eliminated rapidly via renal excretion.
Bioavailability ( )	Moderate (>35%)	Low (<5% for free form)	FA suffers massive presystemic glucuronidation.
BBB Permeability	High (Brain/Plasma AUC > 0.7)	Negligible/Low	CRITICAL DIFFERENCE: SenH penetrates the CNS; FA is largely excluded.

Absorption & Distribution (AD)

• Ferulic Acid: Absorbed via passive diffusion and monocarboxylate transporters (MCT) in the stomach and small intestine. However, its distribution is limited. In comparative studies, FA is often undetectable in cerebrospinal fluid (CSF) despite high plasma levels.

• Senkyunolide H: Absorbed rapidly in the intestine. Its lipophilic nature allows extensive distribution into lipid-rich tissues, specifically the brain, making it a viable candidate for treating cerebral ischemia.

Metabolism & Excretion (ME)

• Ferulic Acid: Subject to "flow-limited" metabolism. The liver and intestinal wall rapidly convert free FA into ferulic acid-4-O-sulfate and ferulic acid-glucuronide . Urinary excretion of these conjugates is the primary elimination route.

• Senkyunolide H: Undergoes Phase I metabolism (hydroxylation) and Phase II conjugation. However, a significant portion remains as the parent compound or interconverts with other phthalides (e.g., Senkyunolide I), maintaining pharmacological activity longer than FA.

Visualizing the Mechanisms

Diagram 1: Comparative Disposition Pathways

This diagram illustrates the divergent fates of SenH and FA post-administration, highlighting the BBB filtering effect.

Caption: Comparative disposition showing Senkyunolide H penetrating the BBB while Ferulic Acid is rapidly metabolized and excreted.

Experimental Protocol: Simultaneous Determination

To validate these differences experimentally, a self-validating UPLC-MS/MS workflow is required.

Method Validation Strategy

Objective: Simultaneous quantification of SenH and FA in rat plasma and brain homogenate.

Reagents:

• Analytes: Senkyunolide H, Ferulic Acid (Standards >98% purity).[1]

• Internal Standard (IS): Butylparaben or n-Butylphthalide (structurally similar to SenH).

• Solvents: LC-MS grade Acetonitrile (ACN) and Formic Acid.

Step-by-Step Workflow

• Sample Preparation (Protein Precipitation):

  • Plasma: Mix

    plasma with ACN (containing IS). Vortex 1 min. Centrifuge at 12,000 rpm for 10 min ( ).

  • Brain: Homogenize brain tissue in saline (1:3 w/v). Take

    homogenate and follow the plasma protocol. Crucial: Brain tissue requires thorough homogenization to release lipophilic SenH.

• Chromatographic Separation:

  • Column: ACQUITY UPLC BEH C18 (

    ).

  • Mobile Phase:

    • (A) 0.1% Formic Acid in Water.

    • (B) Acetonitrile.[2]

  • Gradient: 0-2 min (10% B)

    5 min (90% B) 6 min (10% B). Note: FA elutes early (polar); SenH elutes later (non-polar).

• Mass Spectrometry (MS/MS):

  • Mode: Multiple Reaction Monitoring (MRM).[2]

  • Polarity:

    • FA: Negative Ion Mode (ESI-). Transition:

      .

    • SenH: Positive Ion Mode (ESI+). Transition:

      (or similar phthalide fragment).

  • Expert Tip: Many older protocols use UV for FA, but MS is required for SenH due to lower abundance and brain tissue complexity.

Diagram 2: Experimental Workflow (UPLC-MS/MS)

Caption: Validated UPLC-MS/MS workflow for simultaneous extraction and quantification of SenH and FA.

Scientific Interpretation & Causality

Why does FA fail in the Brain?

Despite high antioxidant potential in vitro, Ferulic Acid's in vivo neuroprotection is often indirect (via vascular improvement) rather than direct neuronal contact. Its carboxylic acid group ionizes at physiological pH, preventing passive diffusion across the tight junctions of the BBB.

Why is SenH the "Brain Marker"?

Senkyunolide H retains the lactone ring structure typical of phthalides. This non-ionizable, lipophilic structure facilitates passive transport across endothelial cells. In comparative studies of Chuanxiong extracts, while FA dominates the plasma profile, SenH (and its isomer Senkyunolide I) dominates the brain tissue profile.

Clinical Implication

For drug development targeting Ischemic Stroke :

• Lead Compound: Senkyunolide H (or stable analogs).[3]

• Biomarker: Ferulic Acid (for systemic compliance monitoring only).

References

• Yan, R., et al. (2011). Simultaneous determination of ferulic acid and senkyunolide H in Ligusticum chuanxiong by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis.

• Li, S. L., et al. (2003). Simultaneous Analysis of Seventeen Chemical Ingredients of Ligusticum chuanxiong by On-Line HPLC-DAD-MS.[4] Planta Medica.

• Wang, Y., et al. (2011). Effect and mechanism of senkyunolide I as an anti-migraine compound from Ligusticum chuanxiong.[5] Journal of Pharmacy and Pharmacology.

• Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB).[6] European Journal of Medicinal Chemistry.

• Chen, Y., et al. (2018). Pharmacokinetics, Bioavailability, and Tissue Distribution Study of Angoroside C and Its Metabolite Ferulic Acid in Rat Using UPLC-MS/MS. Frontiers in Pharmacology.

Sources

• 1. Pharmacokinetic Comparison of Ferulic Acid in Normal and Blood Deficiency Rats after Oral Administration of Angelica sinensis, Ligusticum chuanxiong and Their Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacokinetics, Bioavailability, and Tissue Distribution Study of Angoroside C and Its Metabolite Ferulic Acid in Rat Using UPLC-MS/MS [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Blood–Brain Barrier Permeability Study of Potential Neuroprotective Compounds Recovered From Plants and Agri-Food by-Products [frontiersin.org]

Validated HPLC-DAD Method for Senkyunolide H Quality Control

This guide outlines a validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the quantification and quality control of Senkyunolide H , a bioactive phthalide found in Ligusticum chuanxiong (Chuanxiong) and Angelica sinensis.

Designed for analytical scientists and QC professionals, this protocol prioritizes robustness, peak purity verification, and separation efficiency between Senkyunolide H and its structural isomers (e.g., Senkyunolide I).

Executive Summary: Why HPLC-DAD?

Senkyunolide H is a critical marker for the quality of Rhizoma Chuanxiong, often serving as an indicator of processing stability. Unlike the volatile Ligustilide, Senkyunolide H is a polar, hydroxylated phthalide that accumulates during heat processing or aging.

While UPLC-MS/MS offers higher sensitivity (ng/mL range) suitable for pharmacokinetic studies, HPLC-DAD remains the gold standard for Quality Control (mg/g range) due to:

• Peak Purity Assessment: DAD allows for the spectral verification of Senkyunolide H (max absorption ~280 nm) against co-eluting isomers like Senkyunolide I.

• Cost-Efficiency: Lower operational cost compared to MS systems for routine batch testing.

• Robustness: Validated tolerance for complex plant matrices (high linearity

  ).

Method Comparison Matrix

Feature	HPLC-DAD (Recommended)	UPLC-MS/MS	HPLC-UV (Single )
Primary Application	Routine QC, Batch Release	PK Studies, Trace Analysis	Low-budget QC
Specificity	High (Retention Time + UV Spectrum)	Very High (Mass + Fragment)	Moderate (RT only)
Isomer Separation	Good (with optimized gradient)	Excellent	Good
Peak Purity Check	Yes (Spectral overlay)	Yes	No (Risk of co-elution)
Limit of Detection	g/mL range	ng/mL range	g/mL range
Equipment Cost	Moderate	High	Low

The Validated Protocol

This protocol is derived from optimized methodologies for the simultaneous determination of phthalides in Ligusticum chuanxiong. It addresses the critical challenge of separating Senkyunolide H from its isomer Senkyunolide I.

A. Reagents and Standards

• Reference Standard: Senkyunolide H (Purity ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  98% by HPLC).

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Glacial Acetic Acid (Analytical Grade), Ultrapure Water (18.2 M

  cm).

B. Chromatographic Conditions[1][2][3][4][5][6]

• Instrument: HPLC system equipped with a Diode Array Detector (DAD) and a quaternary pump.

• Column: C18 Reverse Phase Column (e.g., Hydrosphere C18 or equivalent), 250 mm

  4.6 mm, 5 m particle size.

• Temperature: 30°C.

• Flow Rate: 0.9 - 1.0 mL/min.

• Detection Wavelength: 280 nm (Reference bandwidth: 360 nm).

• Injection Volume: 10

  L.

C. Mobile Phase & Gradient

The separation utilizes a specialized organic phase mixture to improve resolution between polar phthalides.

• Mobile Phase A (Organic): Methanol : Acetonitrile (2 : 1 v/v)

• Mobile Phase B (Aqueous): 0.2% Acetic Acid in Water

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Mode
0 – 11	45	55	Isocratic Hold
11 – 26	45 68	55 32	Linear Gradient
26 – 39	68 82	32 18	Linear Gradient
39 – 45	82 45	18 55	Re-equilibration

Note: The initial isocratic hold is crucial for stabilizing the retention of the polar Senkyunolide H and I before the less polar Ligustilide elutes.

D. Sample Preparation (Extraction)[1][2][5]

• Pulverization: Grind dried rhizomes to a fine powder (pass through a 40-60 mesh sieve).

• Weighing: Accurately weigh 0.5 g of powder into a 50 mL conical flask.

• Solvent Addition: Add 25 mL of Methanol (or 70% Methanol).

• Extraction: Ultrasonicate (Power

  250 W, Frequency 40 kHz) for 30 minutes at room temperature.

• Compensation: Cool to room temperature and replenish lost weight with Methanol.

• Filtration: Filter through a 0.45

  m PTFE membrane filter prior to injection.

Validation Performance Data

The following performance metrics define the reliability of this method for Senkyunolide H.

Parameter	Result / Criteria	Interpretation
Linearity ( )		Excellent linear response in range 2.0 – 42.0 g/mL.
Precision (RSD)		High repeatability ( ).
Recovery (Accuracy)	(Average)	Efficient extraction from matrix.
LOD (Limit of Detection)	g/mL	Sufficient for raw material QC.
Selectivity	Resolution ( ) > 1.5	Baseline separation from Senkyunolide I.

Visualizing the Workflow & Logic

The following diagram illustrates the decision logic for method selection and the critical steps in the validated workflow.

Caption: Decision tree and workflow for Senkyunolide H analysis, highlighting the critical control point of DAD peak purity verification.

Technical Insights & Troubleshooting

Isomerization Risks

Senkyunolide H is a geometric isomer of Senkyunolide I. In aqueous solutions, particularly under alkaline conditions or excessive heat, interconversion can occur.

• Protocol Tip: Always use freshly prepared mobile phases. The use of acetic acid (pH ~3.0) in the mobile phase inhibits the ring-opening degradation of the phthalide structure.

• Storage: Store sample extracts at 4°C and analyze within 24 hours.

Peak Identification

Senkyunolide H typically elutes before Ligustilide and Senkyunolide A but often close to Senkyunolide I.

• UV Spectrum: Look for the characteristic phthalide absorption bands. Senkyunolide H has a UV maximum near 280 nm (sh) and 230 nm.

• Resolution Check: If peaks H and I co-elute, decrease the initial organic phase percentage (Mobile Phase A) from 45% to 40% to increase retention and resolution.

References

• Yi, T., et al. (2005). Identification and comparative determination of senkyunolide A in traditional Chinese medicinal plants Ligusticum chuanxiong and Angelica sinensis by HPLC coupled with DAD and ESI-MS. Chemical and Pharmaceutical Bulletin, 53(11), 1480–1483.[1] Link

• Li, W., et al. (2014). Determination of senkyunolide H, senkyunolide I, senkyunolide A, ligustilide, danshensu, salvianolic acid B, and tanshinone II A in Xinwuyou Tablets by HPLC.[2] Chinese Journal of Experimental Traditional Medical Formulae. Link

• Wang, Y., et al. (2023). Senkyunolide I: A Review of Its Phytochemistry, Pharmacology, Pharmacokinetics, and Drug-Likeness. Molecules, 28(8), 3584. Link

• Chan, S.S., et al. (2007). Simultaneous qualitative and quantitative analyses of the major constituents in the rhizome of Ligusticum chuanxiong using HPLC-DAD-MS. Chemical and Pharmaceutical Bulletin. Link

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• 2. cabidigitallibrary.org [cabidigitallibrary.org]

Navigating the Maze: A Comparative Guide to Senkyunolide H Isomer Identification in Crude Plant Extracts

For researchers in natural product chemistry and drug development, the accurate identification of bioactive compounds within complex botanical matrices is a foundational challenge. The rhizome of Ligusticum chuanxiong, a staple in traditional medicine, presents a classic example of this complexity. It is a rich source of phthalides, including the therapeutically significant Senkyunolide H and its isomers.[1][2] Distinguishing between these closely related molecules is not merely an academic exercise; their stereochemistry can dramatically alter their biological activity and pharmacokinetic properties.

This guide provides a comprehensive comparison of modern analytical strategies for the unambiguous identification of Senkyunolide H isomers in crude plant extracts. We will delve into the nuances of chromatographic and spectroscopic techniques, offering field-proven insights and detailed protocols to empower your research.

The Challenge of Isomerism in Natural Products

Isomers, molecules with identical molecular formulas but different structural arrangements, are rampant in natural products.[3] This structural subtlety makes their differentiation a significant analytical hurdle, particularly within a crude extract containing hundreds of other compounds.[4] Senkyunolide H and its isomer, Senkyunolide I, both possess the same molecular weight, making them indistinguishable by mass spectrometry (MS) alone.[2][5][6] Their structural differences, however, can lead to distinct biological effects.[2][7]

A Multi-Modal Approach: The Key to Unambiguous Identification

A robust analytical strategy for isomer identification relies on a combination of techniques that probe different physicochemical properties of the molecules. The most powerful approach integrates high-resolution chromatography for physical separation with sophisticated spectroscopic methods for structural elucidation.

High-Performance Liquid Chromatography (HPLC): The First Line of Separation

High-Performance Liquid Chromatography (HPLC) is the cornerstone for separating isomers in complex mixtures. The choice of stationary phase and mobile phase composition is critical for achieving the necessary resolution.

Expert Insight: For phthalide isomers like Senkyunolide H, a reversed-phase C18 column is often the most effective stationary phase.[8] The subtle differences in polarity between the isomers allow for their differential retention and, consequently, their separation.

Experimental Protocol: HPLC for Phthalide Isomer Separation

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically employed to effectively separate a wide range of compounds in a crude extract.

  • Solvent A: Water with 0.1% formic acid (to improve peak shape and ionization efficiency for subsequent MS analysis).

  • Solvent B: Acetonitrile or Methanol.

• Gradient Program: A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute more non-polar compounds. For example:

  • 0-5 min: 20% B

  • 5-30 min: 20-80% B (linear gradient)

  • 30-35 min: 80-100% B

  • 35-40 min: 100% B (hold)

  • 40.1-45 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (to ensure reproducible retention times).

• Detection: Diode Array Detector (DAD) to obtain UV spectra, which can provide preliminary structural information, followed by Mass Spectrometry (MS). A detection wavelength of 280 nm is often suitable for phthalides.[9]

Workflow for HPLC-Based Isomer Analysis

Caption: HPLC workflow for the separation and initial detection of isomers.

Mass Spectrometry (MS): Beyond Molecular Weight

While standard MS provides the molecular weight, tandem mass spectrometry (MS/MS) is indispensable for isomer differentiation.[10] By fragmenting the parent ion and analyzing the resulting daughter ions, one can often discern structural differences.

Expert Insight: Even with identical precursor ions, isomers can produce different fragmentation patterns in MS/MS. These differences in fragment intensities or the presence of unique fragment ions serve as a fingerprint for each isomer. For Senkyunolide H and its isomers, characteristic losses of water (H₂O) and carbon monoxide (CO) are observed, but the relative abundances of these fragments can differ.[11]

Experimental Protocol: HPLC-MS/MS for Isomer Identification

• Ionization Source: Electrospray Ionization (ESI) is commonly used for phthalides, typically in positive ion mode.[9]

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap) is crucial for accurate mass measurements, which aids in elemental composition determination.[12]

• MS Scan Mode:

  • Full Scan (MS1): To detect all ions within a specified mass range and confirm the molecular weight of the target compounds.

  • Product Ion Scan (MS/MS or MS2): To fragment the precursor ion of interest (the [M+H]⁺ ion of Senkyunolide H and its isomers) and obtain a fragmentation spectrum.

• Collision Energy: The collision energy in the MS/MS experiment should be optimized to produce a rich fragmentation pattern without completely obliterating the precursor ion. This is often done by ramping the collision energy.

Parameter	Setting	Rationale
Ionization Mode	ESI Positive	Phthalides readily form [M+H]⁺ ions.[9]
Capillary Voltage	3-4 kV	Optimal for stable spray and ion generation.
Gas Temperature	300-350 °C	Facilitates desolvation of the analyte ions.
Nebulizer Gas	Nitrogen	Common choice for ESI.
Collision Energy	10-40 eV (Ramped)	Provides a range of fragmentation energies to generate a comprehensive MS/MS spectrum.

Table 1: Typical HPLC-MS/MS Parameters for Phthalide Analysis.

Logical Relationship of MS/MS Fragmentation for Isomer Differentiation

Caption: MS/MS logic for distinguishing isomers based on fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

For absolute structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled.[3][13][14] While HPLC-MS can suggest the identity of an isomer, NMR provides definitive proof by mapping the carbon-hydrogen framework of the molecule.

Expert Insight: Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation), are essential for piecing together the molecular structure. For distinguishing between Senkyunolide H and I, the key differences will lie in the chemical shifts and coupling constants of the protons and carbons in the vicinity of the stereocenters. Obtaining pure samples of each isomer through preparative HPLC is often a prerequisite for successful NMR analysis.[5][6]

Experimental Protocol: NMR for Isomer Structure Elucidation

• Sample Preparation: Isolate each isomer using preparative HPLC to a purity of >95%. Dissolve the purified compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• 1D NMR:

  • ¹H NMR: Provides information about the number of different types of protons and their neighboring protons.

  • ¹³C NMR: Shows the number of different types of carbon atoms.

• 2D NMR:

  • COSY: Identifies proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.

  • HMBC: Shows correlations between protons and carbons that are two or three bonds away, crucial for connecting different parts of the molecule.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons, which can help determine the relative stereochemistry.

Experiment	Information Gained
¹H NMR	Proton chemical shifts, coupling constants, integration.
¹³C NMR	Carbon chemical shifts.
COSY	¹H-¹H correlations (connectivity).
HSQC	¹H-¹³C one-bond correlations.
HMBC	¹H-¹³C long-range correlations (structural backbone).
NOESY	Through-space ¹H-¹H correlations (stereochemistry).

Table 2: Key NMR Experiments for Isomer Identification.

Comparative Summary of Analytical Techniques

Technique	Strengths	Limitations	Role in Isomer Identification
HPLC-DAD	Excellent for separation; provides preliminary UV data.	Limited structural information; co-elution can occur.	Separation and initial characterization.
HPLC-MS/MS	High sensitivity and selectivity; provides molecular weight and fragmentation data.[15]	May not differentiate all isomers; requires careful optimization.	Tentative identification based on fragmentation.
NMR	Unambiguous structure elucidation; provides detailed stereochemical information.[3][16]	Requires pure samples and larger quantities; lower sensitivity than MS.	Definitive structural confirmation.
GC-MS	Good for volatile compounds; extensive libraries for identification.	Requires derivatization for non-volatile compounds; potential for thermal degradation.	Alternative for certain phthalide isomers. [17]
Ion Mobility-MS	Can separate isomers based on their shape and size.[18][19][20]	Not as widely available as HPLC-MS; requires specialized instrumentation.	Emerging technique for challenging separations.

Table 3: Comparison of Analytical Techniques for Senkyunolide H Isomer Identification.

Conclusion: An Integrated and Validated Approach

The reliable identification of Senkyunolide H isomers in crude plant extracts is a multifaceted challenge that necessitates a synergistic analytical approach. While HPLC provides the initial separation, it is the combination of high-resolution tandem mass spectrometry and, ultimately, NMR spectroscopy that delivers the conclusive evidence required for unambiguous structural assignment. By understanding the strengths and limitations of each technique and employing them in a logical workflow, researchers can confidently navigate the complexities of natural product analysis and unlock the full therapeutic potential of these valuable compounds.

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